N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methylbenzamide

• IUPAC Name: N-[2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2-methylbenzamide
• InChI: InChI=1S/C22H18N4O3S/c1-13-5-3-4-6-16(13)21(27)24-20-9-14(2)25-26(20)22-23-17(11-30-22)15-7-8-18-19(10-15)29-12-28-18/h3-11H,12H2,1-2H3,(H,24,27)
• InChI Key: GHTIUTRQCQJXFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=NN2C3=NC(=CS3)C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C22H18N4O3S
• Molecular Weight: 418.5 g/mol

Description

The compound “N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methylbenzamide” is a complex organic molecule. It contains a benzodioxol group, a thiazol group, a pyrazol group, and a benzamide group. The benzodioxol group is a type of aromatic ether that is often found in biologically active molecules. The thiazol group is a type of heterocyclic compound that has been associated with diverse biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves palladium-catalyzed cross-coupling reactions. For instance, a bromo-benzodioxole can be reacted with a heteroaryl halide in the presence of palladium chloride, xantphos, and cesium carbonate. The resulting product can then undergo further reactions to introduce additional functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzodioxol, thiazol, pyrazol, and benzamide groups. The benzodioxol group would likely contribute to the planarity and aromaticity of the molecule. The thiazol and pyrazol groups could potentially participate in hydrogen bonding interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzodioxol group could potentially undergo electrophilic aromatic substitution reactions. The thiazol and pyrazol groups could potentially act as nucleophiles in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the benzodioxol, thiazol, and pyrazol groups could potentially affect its solubility, boiling point, and melting point.

Scientific Research Applications

Anticancer Activity

This compound has been found to have significant anticancer activity. . .

Anti-inflammatory Agents

.

Antioxidants

.

Analgesic Properties

.

Antimicrobial Activity

.

Antitubercular Activity

.

Antiviral Properties

.

Anti-platelet and Anti-tumoral Activities

.

Future Directions

Future research could potentially focus on further elucidating the biological activities of this compound and related molecules. This could involve in vitro and in vivo studies to assess its potential therapeutic effects. Additionally, further studies could be conducted to optimize its synthesis and improve its yield.

Mechanism of Action

Target of Action

Compounds containing a 1,3-benzodioxole moiety have been reported to possess a broad spectrum of biological activities .

Mode of Action

It’s worth noting that 1,3-benzodioxole compounds have been associated with various biological activities, including sedative, hypotensive, anticonvulsant, antibacterial, antitumor, and spasmolytic effects .

Biochemical Pathways

It’s known that 1,3-benzodioxole compounds can regulate cytochrome p450-dependent drug oxidation, which is important in the process of eliminating drugs from the body .

Pharmacokinetics

It’s known that 1,3-benzodioxole compounds can influence the process of drug oxidation, which could potentially impact the bioavailability of the compound .

Result of Action

It’s worth noting that compounds containing a 1,3-benzodioxole moiety have been reported to possess a broad spectrum of biological activities .